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Compound of Interest
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Cat. No.:

L Get Quote

B556286

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a critical component of laboratory safety and
operational excellence. This guide provides essential, immediate safety and logistical
information for the proper disposal of Na-Benzoyl-L-arginine (Bz-Arg-OH), ensuring
compliance and protecting both personnel and the environment.

Understanding Bz-Arg-OH: Key Chemical Properties

Na-Benzoyl-L-arginine (Bz-Arg-OH) is a derivative of the amino acid arginine and is commonly
used in biochemical research. A clear understanding of its properties is the first step toward
safe handling and disposal.

Property Value

CAS Number 154-92-7

Molecular Formula C13H18N403

Molecular Weight 278.31 g/mol

Appearance Solid powder

Melting Point 281-286 °C

Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone
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Hazard Identification and Safety Precautions

According to safety data sheets, Bz-Arg-OH presents several hazards that necessitate careful
handling and the use of appropriate personal protective equipment (PPE).

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Due to these hazards, Bz-Arg-OH should be handled in a well-ventilated area, preferably a
fume hood. Standard PPE, including safety goggles, gloves, and a lab coat, is mandatory.

Proper Disposal Procedures for Bz-Arg-OH

The disposal of Bz-Arg-OH must comply with federal, state, and local regulations. The
Resource Conservation and Recovery Act (RCRA) provides the framework for hazardous
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waste management in the United States.[1] Improper disposal can lead to significant penalties
and environmental harm.

Step-by-Step Disposal Protocol:

o Waste Characterization: The first step is to determine if the Bz-Arg-OH waste is considered
hazardous. Based on its hazard statements, it is prudent to manage it as a hazardous
chemical waste.

e Segregation: Do not mix Bz-Arg-OH waste with other waste streams. It should be collected
in a dedicated, properly labeled waste container. The container must be made of a material
compatible with the chemical and its potential solvents.

o Container Labeling: The waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Na-Benzoyl-L-arginine," and the specific hazards (e.g.,
“Irritant,” "Harmful if Swallowed").

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be under the control of the laboratory personnel and
away from ignition sources and incompatible materials.

e Licensed Disposal Vendor: Arrange for the pickup and disposal of the Bz-Arg-OH waste
through a licensed hazardous waste disposal company. These companies are equipped to
handle and transport chemical waste in accordance with all regulations.

o Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal. This documentation is crucial for regulatory compliance.

Decision Workflow for Bz-Arg-OH Disposal

The following diagram illustrates the decision-making process for the proper disposal of Bz-
Arg-OH waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Bz-Arg-OH Waste Generated

Characterize Waste:
Is it hazardous?

es (Precautionary)

Treat as Hazardous Waste

Segregate from other waste streams

.

Label container clearly:
'Hazardous Waste', Chemical Name, Hazards

'

Accumulate in a designated,
secure area

'

Contact Licensed Hazardous
Waste Disposal Vendor

i

Arrange for pickup,
transport, and disposal

:

Document waste generation
and disposal

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Bz-Arg-OH.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Bz-Arg-OH, fostering a culture of safety and environmental responsibility. Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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